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Compound of Interest

Compound Name: Pyrocincholic acid methyl ester

Cat. No.: B1180797

For Researchers, Scientists, and Drug Development Professionals

Introduction

Pyrocincholic acid methyl ester is a triterpenoid compound that has garnered interest within
the scientific community for its potential therapeutic applications. As a derivative of
pyrocincholic acid, a natural product isolated from plants of the Nauclea genus, particularly
Nauclea officinalis, this methyl ester is being explored for its anti-inflammatory, anticancer, and
antiviral properties.[1] This technical guide provides a comprehensive review of the available
literature on pyrocincholic acid methyl ester and its related compounds, with a focus on its
chemical properties, potential biological activities, and the experimental methodologies used in
its investigation. While specific quantitative data and detailed protocols for the methyl ester are
limited in publicly available research, this review extrapolates from studies on its parent
compounds and glycoside derivatives to provide a foundational understanding for future
research and development.

Chemical Properties and Synthesis

Pyrocincholic acid methyl ester is characterized by the following chemical identifiers:
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Property Value

CAS Number 107160-24-7
Molecular Formula C30H4s03
Molecular Weight 456.7 g/mol

The synthesis of pyrocincholic acid methyl ester typically involves the esterification of
pyrocincholic acid. While specific protocols for this exact compound are not detailed in the
available literature, a general experimental workflow for the synthesis of methyl esters from

carboxylic acids is presented below.
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Pyrocincholic Acid Methyl Ester
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Pyrocincholic Acid Methyl Ester
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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